Cas no 13949-81-0 (1,4-Benzenedimethanol, 2,5-dihydroxy-)

• Product Name: 1,4-Benzenedimethanol, 2,5-dihydroxy-
• CAS No: 13949-81-0
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 95795
• PubChem ID: 12689033
• Update Time: 2025-04-18

1,4-Benzenedimethanol, 2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedimethanol, 2,5-dihydroxy-
• 2,5-bis(hydroxymethyl)benzene-1,4-diol
• DTXSID20506953
• SCHEMBL8830418
• 13949-81-0

• Inchi： 1S/C8H10O4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2,9-12H,3-4H2
• InChI Key： GTJJZOXIKFNHJS-UHFFFAOYSA-N
• SMILES： OC1C=C(CO)C(=CC=1CO)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 80.9Ų